Cas no 2649055-80-9 (5-(2-Isocyanatopropan-2-yl)-1-benzofuran)

• Product Name: 5-(2-Isocyanatopropan-2-yl)-1-benzofuran
• CAS No: 2649055-80-9
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 5853593
• PubChem ID: 165682099
• Update Time: 2025-07-01

5-(2-Isocyanatopropan-2-yl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2649055-80-9
• EN300-1741082
• 5-(2-isocyanatopropan-2-yl)-1-benzofuran
• 5-(2-Isocyanatopropan-2-yl)-1-benzofuran

• Inchi： 1S/C12H11NO2/c1-12(2,13-8-14)10-3-4-11-9(7-10)5-6-15-11/h3-7H,1-2H3
• InChI Key： XZOSATAJRSTCNH-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C=CC(=C2)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.6Ų

Additional information on 5-(2-Isocyanatopropan-2-yl)-1-benzofuran

Comprehensive Overview of 5-(2-Isocyanatopropan-2-yl)-1-benzofuran (CAS No. 2649055-80-9)

5-(2-Isocyanatopropan-2-yl)-1-benzofuran (CAS No. 2649055-80-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique benzofuran core and isocyanate functional group, serves as a versatile building block for the synthesis of complex molecules. Its molecular structure, which combines a heterocyclic framework with a reactive isocyanate moiety, makes it particularly valuable for applications in drug discovery and polymer chemistry.

The growing interest in 5-(2-Isocyanatopropan-2-yl)-1-benzofuran is driven by its potential role in the development of novel pharmaceutical intermediates and high-performance materials. Researchers are increasingly exploring its utility in click chemistry and bioconjugation, where its reactive isocyanate group enables efficient coupling with amines, alcohols, and other nucleophiles. This property aligns with the current trend toward green chemistry and sustainable synthesis, as it allows for milder reaction conditions and reduced waste generation.

One of the most frequently asked questions about 5-(2-Isocyanatopropan-2-yl)-1-benzofuran revolves around its stability and storage conditions. Unlike simpler isocyanates, this compound exhibits enhanced stability due to the steric hindrance provided by the propan-2-yl substituent. However, it is still recommended to store it under inert conditions to prevent moisture-induced degradation. This aspect is critical for laboratories focusing on long-term storage and handling protocols for sensitive reagents.

In the context of drug discovery, 5-(2-Isocyanatopropan-2-yl)-1-benzofuran has been investigated as a precursor for small-molecule inhibitors targeting enzymes and receptors. Its benzofuran scaffold is a common motif in bioactive compounds, contributing to interactions with biological targets through π-stacking and hydrogen bonding. Recent studies have highlighted its potential in designing anticancer agents and neuroprotective drugs, aligning with the rising demand for targeted therapies and precision medicine.

Another area of interest is the compound's application in polymer science. The isocyanate group facilitates the formation of polyurethanes and polyureas, which are widely used in coatings, adhesives, and elastomers. The incorporation of the benzofuran moiety can impart unique optical and mechanical properties to these materials, making them suitable for advanced applications such as flexible electronics and biodegradable polymers. This aligns with the global push toward eco-friendly materials and circular economy initiatives.

From a synthetic perspective, the preparation of 5-(2-Isocyanatopropan-2-yl)-1-benzofuran typically involves the reaction of a benzofuran derivative with a isocyanate precursor, such as phosgene or its safer alternatives. Recent advancements in catalytic methods have improved the efficiency and safety of this process, addressing concerns related to hazardous reagents and byproduct management. These developments are particularly relevant for industrial-scale production, where cost-effectiveness and safety are paramount.

In summary, 5-(2-Isocyanatopropan-2-yl)-1-benzofuran (CAS No. 2649055-80-9) is a multifaceted compound with broad applicability in pharmaceutical research, material science, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring innovative solutions to contemporary challenges. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.